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Compound of Interest

Compound Name: cyclic ADP-ribose

Cat. No.: B040047 Get Quote

Technical Support Center: Cyclic ADP-Ribose
(cADPR) Solutions
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the optimal storage, handling, and use of cyclic
ADP-ribose (cADPR) solutions in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended temperature for long-term storage of cADPR?

For long-term stability of the solid (lyophilized) form of cADPR, it is recommended to store it at

-80°C.[1][2] Under these conditions, cADPR is stable for at least two years.[1] For shorter

periods, -20°C is also acceptable.[2]

Q2: How should I store cADPR once it is in a solution?

Aqueous solutions of cADPR are less stable than the lyophilized powder. For short-term

storage (hours to a few days), solutions can be kept at 4°C. However, for longer-term storage,

it is crucial to aliquot the solution into single-use volumes and store them at -80°C to minimize

freeze-thaw cycles. Even when frozen at -20°C, cADPR solutions can slowly degrade to ADP-

ribose (ADPR).[3]

Q3: What is the optimal pH for cADPR solutions?
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cADPR is sensitive to acidic and alkaline conditions.[4] While specific optimal pH ranges for

long-term storage are not extensively documented in the provided search results, neutral pH is

generally recommended for immediate use in experiments.[5] Under slightly acidic conditions

(pH not specified), the half-life of cADPR at 37°C is 24 hours, and at room temperature, it is 10

days, indicating that acidic pH should be avoided for storage.[3]

Q4: What solvents are suitable for dissolving cADPR?

cADPR is readily soluble in water and aqueous buffers.[1][2] When preparing a stock solution,

it is advisable to use high-purity, sterile water or a buffer relevant to your experimental system.

Q5: My cADPR solution is not showing biological activity. What could be the reason?

Several factors could contribute to a loss of cADPR activity. Refer to the troubleshooting guide

below for a detailed breakdown of potential causes and solutions.

Quantitative Data Summary
For easy comparison, the following table summarizes the key storage conditions and stability

data for cADPR.
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Parameter Solid (Lyophilized) Form Aqueous Solution

Storage Temperature

-80°C (recommended for long-

term)[1][2] or -20°C

(acceptable for shorter-term)[2]

-80°C (for long-term, in single-

use aliquots) or 4°C (for short-

term)

Stability ≥ 2 years at -80°C[1]

Limited stability at ambient

temperature.[2] Half-life of 10

days at room temperature and

24 hours at 37°C under slightly

acidic conditions.[3] Slow

degradation can occur even at

-20°C.[3]

Recommended pH Not applicable

Neutral pH is generally advised

for experimental use.[5] Avoid

acidic and alkaline conditions

for storage.[4]

Recommended Solvent Water or aqueous buffers[1][2] Water or aqueous buffers[1][2]
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Issue Potential Cause(s) Recommended Solution(s)

Loss of Biological Activity

1. Degradation: Improper

storage temperature, repeated

freeze-thaw cycles, or

inappropriate pH. 2.

Contamination: Bacterial or

enzymatic contamination of the

stock solution. 3. Experimental

Setup: Issues with the assay

itself, such as insensitive

detection methods or problems

with the cellular preparation.

1. Verify Storage: Ensure

cADPR was stored at -80°C in

single-use aliquots. Prepare a

fresh solution from lyophilized

powder. 2. Use Sterile

Technique: Prepare solutions

using sterile water/buffers and

filter-sterilize if necessary. 3.

Optimize Assay: Run positive

controls to validate the

experimental system.

Inconsistent Experimental

Results

1. Inaccurate Concentration:

Pipetting errors or non-uniform

mixing of the solution. 2.

Variable Degradation:

Inconsistent handling of the

cADPR solution between

experiments.

1. Ensure Homogeneity: After

dissolving, vortex or use an

ultrasonic bath to ensure the

solution is homogenous before

aliquoting.[2] 2. Standardize

Handling: Use a consistent

protocol for thawing and

handling the cADPR solution

for each experiment.

Precipitation in Solution

1. Low Solubility in Buffer: The

buffer composition may not be

optimal for cADPR solubility. 2.

Concentration Too High: The

concentration of the cADPR

solution may exceed its

solubility limit in the chosen

solvent at a given temperature.

1. Adjust Buffer: Try a different

buffer system or adjust the pH

to be closer to neutral. 2.

Dilute Solution: Prepare a

more dilute stock solution.

cADPR has excellent solubility

in water, so this is less

common but possible with

certain buffer additives.[2]

Experimental Protocols
Preparation of a cADPR Stock Solution
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Equilibrate: Allow the vial of lyophilized cADPR to reach room temperature before opening to

prevent condensation.

Dissolve: Add the appropriate volume of sterile, high-purity water or a suitable buffer (e.g.,

Tris-HCl at neutral pH) to the vial to achieve the desired stock concentration (e.g., 10 mM).

Ensure Homogeneity: Gently vortex the vial or use an ultrasonic bath to ensure the cADPR

is completely dissolved and the solution is homogenous.[2]

Aliquot: Dispense the stock solution into single-use, sterile microcentrifuge tubes. The

volume of the aliquots should be appropriate for a single experiment to avoid freeze-thaw

cycles.

Store: Immediately store the aliquots at -80°C.
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Caption: cADPR-mediated calcium signaling pathway.
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Caption: Recommended workflow for cADPR solution preparation and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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